Cas no 320416-42-0 (7-[(E)-2-(4-fluorophenyl)ethenyl]-[1,2,4]triazolo[1,5-a]pyrimidine)

7-[(E)-2-(4-fluorophenyl)ethenyl]-[1,2,4]triazolo[1,5-a]pyrimidine is a fluorinated triazolopyrimidine derivative with potential applications in pharmaceutical and agrochemical research. Its structure features a conjugated ethenyl linker and a 4-fluorophenyl group, which may enhance binding affinity and metabolic stability in bioactive compounds. The triazolopyrimidine core is known for its versatility in medicinal chemistry, often contributing to selective inhibition of biological targets. This compound’s well-defined stereochemistry (E-configuration) and fluorine substitution offer opportunities for further derivatization or as a scaffold in drug discovery. Its purity and synthetic reproducibility make it suitable for rigorous experimental studies. Analytical data (e.g., NMR, HPLC) should confirm identity and quality for research use.
7-[(E)-2-(4-fluorophenyl)ethenyl]-[1,2,4]triazolo[1,5-a]pyrimidine structure
320416-42-0 structure
Product Name:7-[(E)-2-(4-fluorophenyl)ethenyl]-[1,2,4]triazolo[1,5-a]pyrimidine
CAS No:320416-42-0
MF:C13H9FN4
MW:240.235765218735
CID:6787167
PubChem ID:5904731
Update Time:2025-11-02

7-[(E)-2-(4-fluorophenyl)ethenyl]-[1,2,4]triazolo[1,5-a]pyrimidine Chemical and Physical Properties

Names and Identifiers

    • 7-[(E)-2-(4-fluorophenyl)ethenyl]-[1,2,4]triazolo[1,5-a]pyrimidine
    • AKOS015992175
    • MFCD00138737
    • 1D-052
    • 320416-42-0
    • 7-(4-Fluorostyryl)-[1,2,4]triazolo[1,5-a]pyrimidine
    • 7-(4-fluorostyryl)[1,2,4]triazolo[1,5-a]pyrimidine
    • Inchi: 1S/C13H9FN4/c14-11-4-1-10(2-5-11)3-6-12-7-8-15-13-16-9-17-18(12)13/h1-9H/b6-3+
    • InChI Key: RLUJXPKHISIJOX-ZZXKWVIFSA-N
    • SMILES: FC1C=CC(=CC=1)/C=C/C1=CC=NC2=NC=NN12

Computed Properties

  • Exact Mass: 240.08112447g/mol
  • Monoisotopic Mass: 240.08112447g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 2
  • Complexity: 301
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.5
  • Topological Polar Surface Area: 43.1Ų

7-[(E)-2-(4-fluorophenyl)ethenyl]-[1,2,4]triazolo[1,5-a]pyrimidine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1663178-1mg
(E)-7-(4-fluorostyryl)-[1,2,4]triazolo[1,5-a]pyrimidine
320416-42-0 98%
1mg
¥519.00 2024-08-02
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1663178-2mg
(E)-7-(4-fluorostyryl)-[1,2,4]triazolo[1,5-a]pyrimidine
320416-42-0 98%
2mg
¥546.00 2024-08-02
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1663178-5mg
(E)-7-(4-fluorostyryl)-[1,2,4]triazolo[1,5-a]pyrimidine
320416-42-0 98%
5mg
¥591.00 2024-08-02
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1663178-10mg
(E)-7-(4-fluorostyryl)-[1,2,4]triazolo[1,5-a]pyrimidine
320416-42-0 98%
10mg
¥819.00 2024-08-02
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1663178-20mg
(E)-7-(4-fluorostyryl)-[1,2,4]triazolo[1,5-a]pyrimidine
320416-42-0 98%
20mg
¥1210.00 2024-08-02
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1663178-25mg
(E)-7-(4-fluorostyryl)-[1,2,4]triazolo[1,5-a]pyrimidine
320416-42-0 98%
25mg
¥1417.00 2024-08-02
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1663178-50mg
(E)-7-(4-fluorostyryl)-[1,2,4]triazolo[1,5-a]pyrimidine
320416-42-0 98%
50mg
¥1328.00 2024-08-02
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1663178-100mg
(E)-7-(4-fluorostyryl)-[1,2,4]triazolo[1,5-a]pyrimidine
320416-42-0 98%
100mg
¥1755.00 2024-08-02

Additional information on 7-[(E)-2-(4-fluorophenyl)ethenyl]-[1,2,4]triazolo[1,5-a]pyrimidine

7-[(E)-2-(4-fluorophenyl)ethenyl]-[1,2,4]triazolo[1,5-a]pyrimidine (CAS No. 320416-42-0): A Comprehensive Overview

7-[(E)-2-(4-fluorophenyl)ethenyl]-[1,2,4]triazolo[1,5-a]pyrimidine (CAS No. 320416-42-0) is a specialized organic compound that has garnered significant attention in pharmaceutical and materials science research. This heterocyclic molecule combines a [1,2,4]triazolo[1,5-a]pyrimidine core with a fluorinated styryl substituent, creating unique electronic and steric properties that make it valuable for various applications.

The structural features of 7-[(E)-2-(4-fluorophenyl)ethenyl]-[1,2,4]triazolo[1,5-a]pyrimidine contribute to its interesting physicochemical characteristics. The presence of both nitrogen-rich heterocycles and a fluorinated aromatic system gives this compound distinct polarity and conjugation properties. Researchers have explored its potential as a building block for advanced materials, particularly in the development of organic semiconductors and fluorescent probes.

In pharmaceutical research, derivatives of [1,2,4]triazolo[1,5-a]pyrimidine have shown promising biological activities. While specific studies on CAS 320416-42-0 are limited, structurally similar compounds have demonstrated potential as kinase inhibitors and antimicrobial agents. The fluorophenyl ethenyl moiety may enhance bioavailability and target binding affinity, making this compound particularly interesting for drug discovery programs.

The synthesis of 7-[(E)-2-(4-fluorophenyl)ethenyl]-[1,2,4]triazolo[1,5-a]pyrimidine typically involves palladium-catalyzed cross-coupling reactions to form the styryl bridge, followed by cyclization to construct the triazolopyrimidine core. Recent advances in green chemistry have led to more sustainable synthetic routes for such compounds, addressing growing environmental concerns in chemical manufacturing.

From an analytical perspective, CAS 320416-42-0 can be characterized using various techniques including NMR spectroscopy, mass spectrometry, and X-ray crystallography. The fluorine atom provides a convenient NMR handle (¹⁹F NMR) for structural verification and purity assessment. HPLC methods with UV detection are commonly employed for quality control purposes.

The material science applications of 7-[(E)-2-(4-fluorophenyl)ethenyl]-[1,2,4]triazolo[1,5-a]pyrimidine are particularly exciting in the context of organic electronics. Its extended π-conjugation system and potential for solid-state stacking make it a candidate for organic light-emitting diodes (OLEDs) and photovoltaic devices. Researchers are investigating how the fluorine substitution affects charge transport properties in thin film applications.

In the context of current research trends, triazolo[1,5-a]pyrimidine derivatives are being explored for their supramolecular chemistry applications. The ability of these compounds to form hydrogen bonds and π-π interactions makes them valuable for designing functional materials with tailored properties. This aligns with growing interest in molecular engineering for advanced technologies.

The commercial availability of 7-[(E)-2-(4-fluorophenyl)ethenyl]-[1,2,4]triazolo[1,5-a]pyrimidine (CAS No. 320416-42-0) is currently limited to specialized chemical suppliers serving research institutions. Pricing and purity specifications vary significantly between vendors, with typical offerings ranging from 95% to 98% purity for research quantities. The compound is generally supplied as a solid and requires proper storage under inert atmosphere to maintain stability.

Safety considerations for handling CAS 320416-42-0 follow standard laboratory protocols for organic compounds. While not classified as highly hazardous, appropriate personal protective equipment including gloves and safety glasses should be used. Material Safety Data Sheets (MSDS) should be consulted for specific handling instructions from the supplier.

Future research directions for 7-[(E)-2-(4-fluorophenyl)ethenyl]-[1,2,4]triazolo[1,5-a]pyrimidine may include exploration of its photophysical properties for sensing applications, investigation of its coordination chemistry with transition metals, and development of more efficient synthetic methodologies. The compound's structural features make it a versatile scaffold for further chemical modifications.

For researchers working with [1,2,4]triazolo[1,5-a]pyrimidine derivatives, proper analytical characterization is essential. Common challenges include confirming the E-configuration of the ethenyl bridge and assessing sample purity. Advanced techniques such as 2D NMR and high-resolution mass spectrometry are recommended for comprehensive characterization.

The intellectual property landscape surrounding CAS 320416-42-0 includes several patents covering similar triazolopyrimidine derivatives, particularly in pharmaceutical applications. However, the specific compound remains an important research tool for academic and industrial scientists exploring structure-activity relationships in this chemical class.

In summary, 7-[(E)-2-(4-fluorophenyl)ethenyl]-[1,2,4]triazolo[1,5-a]pyrimidine represents an interesting case study in heterocyclic chemistry with potential applications spanning multiple disciplines. Its unique combination of structural features continues to attract research attention, particularly in the context of developing new functional materials and exploring structure-property relationships in nitrogen-rich aromatic systems.

Recommended suppliers
NewCan Biotech Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
NewCan Biotech Limited
Hangzhou Cedareal Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hangzhou Cedareal Technology Co., Ltd.
Shanghai Jinhuan Chemical CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Jinhuan Chemical CO., LTD.
Nanjing Jubai Biopharm
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing Jubai Biopharm
烟台朗裕新材料科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent